Cas no 77153-01-6 (benzyl N-(2-carbamimidoylethyl)carbamate)

• Product Name: benzyl N-(2-carbamimidoylethyl)carbamate
• CAS No: 77153-01-6
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 1783388
• PubChem ID: 12715854
• Update Time: 2025-05-26

benzyl N-(2-carbamimidoylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1-AMINO-3-([(BENZYLOXY)CARBONYL]AMINO)PROPAN-1-IMINIUM CHLORIDE
• Carbamic acid, (3-amino-3-iminopropyl)-, phenylmethyl ester
• benzyl N-(3-amino-3-iminopropyl)carbamate,hydrochloride
• benzyl N-(2-carbamimidoylethyl)carbamate
• 77153-01-6
• EN300-11961510
• SCHEMBL3275513

• Inchi： 1S/C11H15N3O2/c12-10(13)6-7-14-11(15)16-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H3,12,13)(H,14,15)
• InChI Key： AETJSDMTBGUDEH-UHFFFAOYSA-N
• SMILES： O(C(NCCC(=N)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(2-carbamimidoylethyl)carbamate

Chemical Profile of Benzyl N-(2-carbamimidoylethyl)carbamate (CAS No. 77153-01-6)

Benzyl N-(2-carbamimidoylethyl)carbamate, identified by its CAS number 77153-01-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Benzyl N-(2-carbamimidoylethyl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to an ethyl chain terminated by a carbamidine group. This distinctive arrangement imparts specific chemical and biological characteristics, making it an intriguing subject for research in medicinal chemistry. The presence of the carbamidine functionality, in particular, suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug design.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their versatility and efficacy in modulating biological pathways. Studies have demonstrated that carbamates can serve as potent inhibitors of various enzymatic systems, making them suitable for treating a wide range of diseases. The Benzyl N-(2-carbamimidoylethyl)carbamate structure, with its dual carbamate functionalities, offers a unique scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of Benzyl N-(2-carbamimidoylethyl)carbamate is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in many physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. By targeting specific proteases, carbamate-based inhibitors can effectively modulate these pathways, leading to therapeutic benefits. Preliminary studies have shown that derivatives of Benzyl N-(2-carbamimidoylethyl)carbamate exhibit inhibitory activity against certain proteases, suggesting their utility in drug development.

Furthermore, the benzyl group in the molecular structure of Benzyl N-(2-carbamimidoylethyl)carbamate provides a handle for further chemical modifications, allowing researchers to fine-tune the properties of the compound. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. The ability to modify both the carbamate and carbamidine moieties offers a rich palette for designing molecules with tailored pharmacological profiles.

The synthesis of Benzyl N-(2-carbamimidoylethyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of a carbamate intermediate, followed by functionalization with an ethyl chain and finally the introduction of the carbamidine group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its potential as a drug lead, Benzyl N-(2-carbamimidoylethyl)carbamate has shown promise as a research tool in biochemical studies. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop probes that can interact with specific biological targets, providing insights into cellular mechanisms and disease pathways.

The growing body of evidence supporting the utility of carbamate-based compounds has spurred further investigation into derivatives of Benzyl N-(2-carbamimidoylethyl)carbamate. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic applications. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying novel analogs with improved efficacy and reduced side effects. These efforts hold promise for advancing the development of next-generation pharmaceuticals.

The impact of Benzyl N-(2-carbamimidoylethyl)carbamate extends beyond academic research; it also has implications for industrial applications. Pharmaceutical companies are increasingly interested in licensing or developing compounds based on this scaffold due to its demonstrated biological activity and synthetic feasibility. Collaborative efforts between academia and industry are fostering innovation and accelerating the translation of laboratory discoveries into clinical therapies.

In conclusion, Benzyl N-(2-carbamimidoylethyl)carbamate (CAS No. 77153-01-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new possibilities for this compound, its role in addressing critical health challenges is likely to expand further.